Cas no 2137503-67-2 (2-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-methylbutanamide)

• Product Name: 2-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-methylbutanamide
• CAS No: 2137503-67-2
• MF: C₁₁H₁₉N₅O
• MW: 237.301461458206
• CID: 6402217
• PubChem ID: 165474815
• Update Time: 2025-06-09

2-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-methylbutanamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-methylbutanamide
• 2-amino-N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-3-methylbutanamide
• 2137503-67-2
• EN300-1130833

• Inchi： 1S/C11H19N5O/c1-7(2)10(12)11(17)15-9-3-4-14-16(9)8-5-13-6-8/h3-4,7-8,10,13H,5-6,12H2,1-2H3,(H,15,17)
• InChI Key： YJOPAASRSHMMJA-UHFFFAOYSA-N
• SMILES： O=C(C(C(C)C)N)NC1=CC=NN1C1CNC1

Computed Properties

• Exact Mass: 237.15896025g/mol
• Monoisotopic Mass: 237.15896025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 85Ų

Additional information on 2-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-methylbutanamide

Introduction to 2-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-methylbutanamide (CAS No. 2137503-67-2)

2-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-methylbutanamide is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular architecture and potential biological activities. With the CAS number 2137503-67-2, this compound represents a fusion of heterocyclic scaffolds, specifically azetidine and pyrazole, which are well-documented for their roles in drug discovery and development. The presence of multiple functional groups, including an amide linkage and an amino group, further enhances its versatility as a synthetic intermediate or a lead compound in medicinal chemistry.

The compound's structure is characterized by a central pyrazole ring connected to an azetidine moiety through a nitrogen atom, with a 3-methylbutanamide side chain attached to the pyrazole ring. This arrangement creates a rigid yet flexible framework that can interact with biological targets in diverse ways. The pyrazole core is particularly noteworthy, as it is a common pharmacophore found in numerous therapeutic agents, including antiviral, anti-inflammatory, and anticancer drugs. Its ability to modulate enzyme activity and receptor binding makes it a valuable component in the design of novel molecules.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of such compounds with biological targets. Studies have suggested that the 2-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-methylbutanamide scaffold could exhibit inhibitory effects on various enzymes and receptors implicated in metabolic disorders, cancer, and infectious diseases. For instance, the pyrazole ring has been shown to engage with ATP-binding pockets in kinases, while the azetidine moiety may interact with hydrophobic regions of protein surfaces.

The 3-methylbutanamide side chain introduces additional conformational flexibility, allowing the molecule to adopt multiple orientations that could optimize its binding interactions. This feature is particularly important in drug design, where subtle structural modifications can significantly impact potency and selectivity. The amide group itself is a versatile functional handle that can be further modified through chemical reactions such as hydrolysis, amidation, or coupling reactions, enabling the synthesis of derivatives with tailored properties.

In light of these structural features, researchers have explored the potential applications of 2-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-methylbutanamide in several therapeutic areas. One promising avenue is its use as a precursor for developing small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are critical mediators of cellular signaling pathways but are challenging to inhibit due to their lack of well-defined active sites. The compound's dual functionality—combining a rigid heterocyclic core with flexible side chains—makes it an attractive candidate for disrupting PPIs by occupying binding pockets or modulating conformational changes.

Another area of interest is its potential role in addressing neurological disorders. The pyrazole scaffold has been associated with neuroprotective effects in several preclinical studies, suggesting that derivatives of this compound could mitigate neurodegenerative diseases such as Alzheimer's and Parkinson's. The azetidine ring may contribute to blood-brain barrier penetration, enhancing bioavailability—a crucial factor for therapeutic efficacy in central nervous system (CNS) disorders. Furthermore, the amide group could serve as a site for post-translational modifications that regulate protein function or stability.

The synthesis of 2-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-methylbutanamide presents both challenges and opportunities for synthetic chemists. The construction of the pyrazole ring typically involves cyclocondensation reactions between hydrazines and α-haloketones or α-haloesters under controlled conditions. Similarly, the azetidine moiety can be introduced via intramolecular cyclization or nucleophilic substitution reactions. The final step involves connecting these two heterocycles via an amide bond, which can be achieved through coupling reactions such as Boc protection/deprotection or reductive amination.

Recent innovations in synthetic methodologies have improved the efficiency and scalability of producing such complex molecules. For example, transition-metal-catalyzed cross-coupling reactions have enabled the rapid assembly of multiheterocyclic systems without excessive purification steps. Additionally, flow chemistry techniques have been employed to enhance reaction control and minimize solvent waste during large-scale synthesis. These advancements not only accelerate the discovery process but also align with green chemistry principles by reducing environmental impact.

Evaluation of 2-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-methylbutanamide's biological activity typically involves high-throughput screening (HTS) assays to identify promising leads for further optimization. Initial studies may focus on assessing its interaction with target enzymes or receptors using radioligand binding assays or surface plasmon resonance (SPR) measurements. Once potent hits are identified, structure-based drug design (SBDD) approaches can be employed to refine their pharmacokinetic properties through computational modeling.

The compound's potential toxicity profile must also be carefully evaluated before advancing into clinical trials. In vitro toxicity assays—including cell viability tests, genotoxicity assessments (e.g., Ames test), and enzyme inhibition studies—are conducted to ensure safety margins for human exposure. Preclinical animal models provide additional insights into pharmacokinetic behavior (absorption, distribution, metabolism, excretion), pharmacodynamics (efficacy), and adverse effects.

The integration of machine learning (ML) algorithms has revolutionized drug discovery by predicting molecular properties from structural data alone. ML models trained on large datasets can forecast parameters such as solubility, permeability across cell membranes (Caco), metabolic stability (P450 inhibition), and target affinity with high accuracy. By leveraging these tools early in the discovery pipeline, 2-amino-N -1-(azetidin - 3 - yl ) - 1 H - pyrazol - 5 - yl - 3 - methylbutanamide could be prioritized based on predicted bioactivity while minimizing experimental costs.

The future development of this compound will likely depend on interdisciplinary collaboration between medicinal chemists, synthetic organic chemists, bioinformaticians, computational biologists, and clinicians working together toward translational research goals . As our understanding of disease mechanisms evolves , so too will our capacity to design molecules like 2 - amino - N - 1 - ( azetidin - 3 - yl ) - 1 H - pyrazol - 5 - yl - 3 - methylbutanamide that address unmet medical needs effectively .